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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)thiobenzamide

Cat. No.: B122629

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 4-
(Trifluoromethoxy)thiobenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known safety, toxicity, and
handling precautions for 4-(Trifluoromethoxy)thiobenzamide (CAS No. 149169-34-6). The
information is compiled from safety data sheets (SDS) and chemical databases to ensure that
laboratory personnel can work with this compound in a safe and informed manner.

Chemical and Physical Properties

4-(Trifluoromethoxy)thiobenzamide is a solid organic compound.[1] Its key physical and
chemical properties are summarized below.
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Property Value Source
CAS Number 149169-34-6 [2]
Molecular Formula CsHeFsNOS [1][3]
Molecular Weight 221.19 g/mol [1]
Physical State Solid [1]

Melting Point

124 - 126 °C/ 255.2 - 258.8 °F

[1]

Appearance

White to off-white solid crystals

[4]

Hazard Identification and Classification

4-(Trifluoromethoxy)thiobenzamide is classified as a hazardous substance.[5] The primary

hazards are acute toxicity if ingested or inhaled, and irritation to the skin, eyes, and respiratory

system.[1][2]

GHS Hazard Classification Summary[1][2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation
Eye Initation ) H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation

Signal Word: Warning[1][2]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[2][6]
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Toxicology and Health Effects

While detailed toxicological studies for this specific compound are not widely published, the
GHS classification indicates several potential health effects upon exposure.[2]

¢ Acute Toxicity: The compound is harmful if swallowed or inhaled.[1][2] Ingestion or inhalation
may lead to systemic effects.[4]

o Skin and Eye Irritation: Direct contact causes skin irritation and serious eye irritation.[2][7]
o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2][4]

As of current information, there is no conclusive evidence linking this compound to
carcinogenicity.[4] However, long-term health effects have not been adequately studied.[4]

Experimental Protocols and Basis for Classification

Detailed experimental protocols for the toxicological assessment of 4-
(Trifluoromethoxy)thiobenzamide are not available in the public domain. The hazard
classifications provided are typically derived from standardized studies conducted according to
OECD (Organisation for Economic Co-operation and Development) or similar guidelines. The
classifications imply the following types of studies would have been performed:

o Acute Oral Toxicity (OECD 420, 423, or 425): To determine the dose that is harmful if
swallowed.

o Acute Inhalation Toxicity (OECD 403): To assess the effects of inhaling the substance.

e Acute Dermal/Skin Irritation (OECD 404): To evaluate the potential for skin irritation upon
direct contact.

o Acute Eye Irritation (OECD 405): To assess the potential for eye damage upon direct
contact.

The workflow below illustrates the general process for assessing the acute toxicity and irritation
potential of a chemical compound like 4-(Trifluoromethoxy)thiobenzamide.
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General Workflow for Hazard Assessment
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Caption: General workflow for chemical hazard assessment.
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Safe Handling and Storage

To minimize risk, all personnel must adhere to strict safety protocols when handling 4-
(Trifluoromethoxy)thiobenzamide.

5.1 Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

5.2 Personal Protective Equipment (PPE)
» Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][7]

» Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.[1][7]

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA
or European Standard EN 149 approved respirator.[8]

5.3 Handling Practices

Avoid contact with skin, eyes, and clothing.[2]

Avoid ingestion and inhalation of dust.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Wash hands thoroughly after handling.[7]

Take measures to prevent the buildup of electrostatic charge.[2][7]
5.4 Storage

» Store in a tightly closed container in a cool, well-ventilated, and dry place.[2]
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e The chemical may be air-sensitive; storage under an inert atmosphere is recommended.[1]
o Store locked up.[2]
o Keep away from incompatible materials, such as strong oxidizing agents.[2]

The following diagram outlines the standard operating procedure for handling this chemical,

from receipt to disposal.
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Safe Handling & Emergency Workflow
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Caption: Workflow for handling and emergency response.
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First Aid and Emergency Procedures

6.1 First Aid Measures[1][2][9]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or symptoms persist, call a poison center or physician.[1][2]

« If on Skin: Immediately take off all contaminated clothing. Rinse the skin with plenty of water
and soap for at least 15 minutes. If skin irritation occurs, seek medical advice.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
attention.[1][2]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
center or physician.[1][2]

6.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[1][9]

e Hazardous Combustion Products: Thermal decomposition can release irritating and toxic
gases and vapors, including carbon oxides (CO, COz), nitrogen oxides (NOXx), sulfur oxides,
and hydrogen fluoride.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

6.3 Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid
contact with the substance and inhalation of dust. Ensure adequate ventilation.[2]

o Containment and Cleaning: Sweep up the spilled solid material, avoiding dust generation,
and place it into a suitable, closed container for disposal.[1] Absorb the material with an inert
absorbent like sand or vermiculite before transferring it to an airtight container.[2] Do not let
the product enter drains.[2]
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Stability and Reactivity

o Reactivity: No specific reactivity hazards are known under normal conditions.[1]

o Chemical Stability: The substance is stable under recommended storage conditions.[2] It
may be air-sensitive.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

e Hazardous Decomposition: No hazardous decomposition products are expected under
normal use and storage.[2] Combustion may produce toxic gases (see Section 6.2).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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